N-(4-ethoxyphenyl)-3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
• InChI: InChI=1S/C21H19F3N4O3/c1-2-30-17-8-6-16(7-9-17)25-20(29)28-11-14(12-28)19-26-18(27-31-19)13-4-3-5-15(10-13)21(22,23)24/h3-10,14H,2,11-12H2,1H3,(H,25,29)
• InChI Key: SYHZYKSEMYAIAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CC(C2)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C21H19F3N4O3
• Molecular Weight: 432.4 g/mol
• CAS No.: 1351658-30-4

Description

N-(4-ethoxyphenyl)-3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C21H19F3N4O3 and its molecular weight is 432.403. The purity is usually 95%.
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Scientific Research Applications

Efficient Scale-Up Synthesis in Preclinical Studies

An efficient scale-up synthesis process for a structurally similar compound, BMS-520, was reported by Hou et al. (2016). BMS-520, a potent and selective isoxazole-containing S1P1 receptor agonist, was synthesized through a highly regioselective cycloaddition and an improved method for 1,2,4-oxadiazole formation. This synthesis was utilized for the preparation of BMS-520 for preclinical toxicological studies (Hou et al., 2016).

Antidiabetic Screening of Novel Derivatives

Lalpara et al. (2021) synthesized a series of N-substituted derivatives containing the 1,2,4-oxadiazol moiety. These compounds were evaluated for in vitro antidiabetic activity using an α-amylase inhibition assay. This demonstrates the potential application of similar compounds in the treatment of diabetes (Lalpara et al., 2021).

Anticancer Evaluation

Ravinaik et al. (2021) designed and synthesized substituted benzamides with a similar core structure. These compounds showed moderate to excellent anticancer activity against various cancer cell lines, indicating the potential of structurally related compounds in cancer therapy (Ravinaik et al., 2021).

Crystal Structure Analysis

Zhong et al. (2010) conducted a study on the synthesis and crystal structure of two diflunisal carboxamides. These compounds, structurally similar to the queried compound, were confirmed by single-crystal X-ray diffraction, providing insights into the molecular arrangement and stability of such compounds (Zhong et al., 2010).

Antimicrobial Activity

Jadhav et al. (2017) synthesized a series of novel compounds derived from a similar core structure. These compounds exhibited moderate to good antimicrobial activities against various bacterial and fungal strains, suggesting the potential antimicrobial application of similar compounds (Jadhav et al., 2017).

Biotransformation and Hepatobiliary Transport Studies

Matsson et al. (2011) investigated the biotransformation and hepatobiliary transport of AZD0837, a compound structurally related to the queried compound. This study provides valuable insights into the metabolic pathways and transportation mechanisms of similar compounds in a biological system (Matsson et al., 2011).

Antiplasmodial Activities

Hermann et al. (2021) prepared and tested derivatives with structural similarities for their activities against strains of Plasmodium falciparum. This study suggests the potential of similar compounds in the treatment of malaria (Hermann et al., 2021).